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Compound of Interest

Compound Name: Isoindolin-5-ol hydrochloride

Cat. No.: B6344025 Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for Isoindolin-5-ol
hydrochloride (CAS No. 1126832-40-3), a key intermediate in pharmaceutical research and

development. The structural elucidation of such molecules is fundamental to ensuring the

integrity of medicinal chemistry programs. Herein, we present a detailed examination of its

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, offering insights into

the experimental choices and data interpretation that underpin its structural confirmation.

Introduction to Isoindolin-5-ol Hydrochloride
Isoindolin-5-ol hydrochloride is a heterocyclic compound featuring a bicyclic isoindoline core

with a hydroxyl substituent on the benzene ring. The hydrochloride salt form enhances its

stability and solubility in aqueous media, a critical attribute for many pharmaceutical

applications. Accurate and comprehensive spectroscopic characterization is paramount for

verifying its chemical identity and purity. This guide will focus on the practical application and

interpretation of ¹H NMR, ¹³C NMR, and MS data for this compound.

Molecular Structure and Spectroscopic Correlation
The structural framework of Isoindolin-5-ol hydrochloride dictates its unique spectroscopic

signature. Understanding the relationship between the molecular geometry and the expected

spectroscopic signals is the first step in a rigorous analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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